2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-methyl-N-[(3-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H13N3O3S/c1-10-5-2-3-8-13(10)14(19)17-15(22)16-11-6-4-7-12(9-11)18(20)21/h2-9H,1H3,(H2,16,17,19,22)
• InChI Key: UTVMLCODOGXZEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thioamide-based molecule that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide involves the inhibition of thioredoxin reductase, an enzyme that plays a crucial role in cellular redox regulation. Thioredoxin reductase is involved in maintaining the redox balance in cells by reducing thioredoxin, a protein that helps to protect cells from oxidative stress. By inhibiting thioredoxin reductase, 2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide disrupts the redox balance in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide have been investigated in various studies. In vitro studies have shown that this compound can induce apoptosis in cancer cells by inhibiting thioredoxin reductase activity. Additionally, it has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. However, there is limited information available on the biochemical and physiological effects of this compound in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments include its potential as a therapeutic agent for cancer and bacterial infections. Additionally, it has a relatively simple synthesis method, making it easy to produce in large quantities. However, there are limitations to using this compound in lab experiments, including its limited solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for research on 2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide. One potential area of research is the optimization of its synthesis method to improve its yield and purity. Additionally, further studies are needed to investigate its potential as a therapeutic agent for cancer and bacterial infections in vivo. Furthermore, the mechanism of action of this compound needs to be further elucidated to better understand its biochemical and physiological effects. Finally, the development of analogs of 2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide could lead to the discovery of more potent and selective compounds for therapeutic applications.
Conclusion:
In conclusion, 2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is a thioamide-based molecule that has potential applications in various scientific research areas. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent for cancer and bacterial infections.

Synthesis Methods

The synthesis of 2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide can be achieved using various methods, including the reaction of 3-nitrobenzenesulfonyl chloride with 2-methylbenzamide in the presence of a base, such as triethylamine, followed by the addition of carbon disulfide and a reducing agent, such as sodium borohydride. Another method involves the reaction of 2-methylbenzoyl chloride with 3-nitroaniline in the presence of a base, such as triethylamine, followed by the addition of carbon disulfide and a reducing agent, such as sodium borohydride.

Scientific Research Applications

2-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has been used in various scientific research applications, including as a potential anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by inhibiting the activity of the enzyme thioredoxin reductase. Additionally, it has been investigated as a potential antibacterial agent due to its ability to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli.